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Nedocromil Safety and Efficacy Overview

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Nedocromil

CAS No.: 69049-73-6

Cat. No.: S536933

The table below summarizes the core safety and performance data for Nedocromil Sodium based on clinical

evidence.

. . ) Sodium Cromoglycate Inhaled Corticosteroids (e.g.,
Attribute Nedocromil Sodium
(Cromolyn) Beclomethasone)
Drug Mast cell stabilizer Mast cell stabilizer [2] Corticosteroids [1]

Class (Chromone) [1] [2]

| Common & Notable Adverse Effects | Most common: Unpleasant/bitter taste (up to 30%), throat
irritation, cough [1] [2]. Less common: Headache, nausea, bronchospasm [2]. Ophthalmic use: Eye
stinging/burning (5%) [2]. | Generally well-tolerated [2]. | Systemic: Potential impact on linear growth in
children [1]. Local: Oropharyngeal candidiasis, dysphonia [1]. | | Overall Safety Profile | Excellent. No
significant short or long-term side effects reported in trials; side effects are typically mild and transient [1]
[2]. | Excellent safety profile [2]. | Effective but carries a risk of systemic side effects, particularly with long-
term use [1]. | | Clinical Efficacy in Asthma | Vs. Placebo: Effective in improving lung function (FEV1,
PEF) and reducing symptoms in short-term trials (4-12 weeks); results in long-term trials (6 months-6 years)
for symptom-free days were conflicting, especially in mild asthma [1]. Vs. Cromelyn: Clinically similar
efficacy; some studies suggest greater potency [2] [3]. | Established efficacy for asthma prophylaxis [3]. |
Considered a mainstay for asthma maintenance; well-established efficacy superior to nedecromil for

symptom control [1]. | | Dosing Frequency | Inhalation: Typically twice daily [2]. Ophthalmic: Twice daily
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[4] [2]. | Inhalation: Typically four times daily [2]. Ophthalmic: Four times daily [4]. | Varies by compound

and strength, but often twice daily. |

Mechanism of Action and Experimental Data

Nedocromil's safety is linked to its non-steroidal, topical mechanism of action. Unlike corticosteroids, it

does not have hormone-like effects.

Cellular Pharmacology and Signaling

Nedocromil sodium is a mast cell stabilizer with multiple anti-inflammatory actions [5] [6] [2]. The diagram

below summarizes its primary mechanisms.
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Key Experimental Models and Protocols

The safety and efficacy data for nedocromil are derived from specific clinical and preclinical models.
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¢ In Vitro Mast Cell Challenge: Human mast cells are sensitized with IgE and challenged with a
specific antigen (e.g., anti-lgE). Nedocromil's potency is measured by the concentration that inhibits
30% of mediator release (ICso), with values reported at ~2 uM for histamine and ~1.3-2.3 uM for
LTC4/PGD2 [6].

¢ Randomized Controlled Trials (RCTs) for Asthma: The core safety and efficacy data come from
RCTs, such as a Cochrane review of 15 trials involving 1,422 children [1]. The standard protocol
includes:

Patient Population: Children (0-18 years) with chronic asthma.

Intervention: Inhaled nedocromil sodium (typically 4 mg twice daily) vs. placebo for 4 weeks

to 6 years.

Primary Outcomes: Symptom-free days, lung function (FEV1, PEF).

Safety Monitoring: Specific recording of adverse events like unpleasant taste.

e Ocular Allergen Challenge Model: For eye allergies, studies use a controlled environment where
subjects are exposed to an allergen after pre-treatment with nedocromil eye drops. Efficacy is
measured by reduction in clinical symptoms (itching, redness) and biochemical markers in tears
(histamine and PGD2) [4] [2].

[¢]

[e]

o

(e]

Comparative Clinical Decision Framework

For researchers evaluating its position in a treatment arsenal, the following workflow is helpful. It highlights
that nedocromil's primary advantage is its excellent safety profile, making it a candidate where this is the

paramount concern.
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Conclusion and Key Takeaways

For researchers and drug developers, the data positions nedocromil sodium as a compelling option in

specific niches:
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o Safety as a Key Asset: Its excellent safety profile is its most consistent and valuable characteristic,
making it a candidate for populations sensitive to corticosteroid side effects [1].

¢ A Niche in Ocular Allergies: It demonstrates a clear efficacy advantage over cromolyn in more
severe conditions like Vernal Keratoconjunctivitis (VKC) and offers the convenience of twice-daily
dosing [4] [2].

e ALegacy in Asthma: While its role in asthma has diminished, it remains a well-studied benchmark
for non-steroidal therapy. Its mechanism of action continues to be of scientific interest for multi-target
inhibition of allergic inflammation [6] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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